Cas no 2734777-50-3 (1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol)

• Product Name: 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol
• CAS No: 2734777-50-3
• MF: C₉H₉BrCl₂O
• MW: 283.98
• CID: 5080241
• Update Time: 2025-06-10

1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol

• Inchi： 1S/C9H9BrCl2O/c1-5-2-6(4-7(10)3-5)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： JSYVMGYWJCXTEX-UHFFFAOYSA-N
• SMILES： C1=C(Br)C=C(C=C1C)C(C(Cl)Cl)O

Additional information on 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol

Professional Introduction to 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol (CAS No. 2734777-50-3)

1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol, identified by its CAS number 2734777-50-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both bromine and chlorine substituents in its aromatic ring system suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol consists of a phenyl ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, coupled with a hydroxyl group attached to a dichloroethyl side chain. This specific arrangement of functional groups enhances its utility in various chemical transformations, including nucleophilic substitution reactions and cross-coupling reactions. Such transformations are pivotal in the synthesis of complex organic molecules, particularly in the pharmaceutical industry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The bromine and chlorine atoms in 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol serve as excellent leaving groups, facilitating various synthetic pathways that can lead to the formation of more intricate molecular architectures. This characteristic makes it a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol is its potential role as a precursor in the synthesis of bioactive molecules. Researchers have been investigating its utility in creating novel heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this compound have shown promise in preliminary studies as modulators of enzyme activity and as potential candidates for treating various diseases.

The dichloroethyl side chain in 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol introduces additional reactivity that can be exploited for further functionalization. This side chain can undergo various transformations, including hydrolysis and reduction reactions, which can lead to the formation of more benign or bioactive derivatives. Such modifications are crucial in optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates.

The synthesis of 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the bromination and methylation of a suitable aromatic precursor, followed by the introduction of the dichloroethyl group via nucleophilic substitution or other coupling reactions. These synthetic strategies are well-documented in the literature and demonstrate the compound's feasibility as an intermediate in pharmaceutical manufacturing.

In conclusion, 1-(3-Bromo-5-methylphenyl)-2,2-dichloroethanol(CAS No. 2734777-50-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for chemists and pharmacologists working on novel drug discovery. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and medicinal chemistry is likely to grow even further.